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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385

For researchers, scientists, and drug development professionals handling BMS-191095, a
selective activator of mitochondrial ATP-sensitive potassium (mitoKATP) channels, ensuring its
proper disposal is a critical component of laboratory safety and regulatory compliance. In the
absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions, this guide
provides a comprehensive operational plan based on the compound's known characteristics
and general principles of chemical waste management.

Key Compound Information

A summary of the pertinent data for BMS-191095 hydrochloride is presented below, compiled
from available chemical supplier information. This information is crucial for a preliminary risk
assessment before handling and disposal.
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Property Value

(3R,4S)-4-[(4-Chlorophenyl)(1H-imidazol-2-
) ylmethyl)amino]-3,4-dihydro-3-hydroxy-2,2-
Chemical Name i -
dimethyl-2H-1-benzopyran-6-carbonitrile

monohydrochloride

Molecular Formula C22H21CIN4O2z - HCI
Molecular Weight 445.34 g/mol

Appearance White to beige powder
Solubility Soluble in DMSO (20 mg/mL)

Eye Irritant 2, Skin Irritant 2, Specific Target
Hazard Classifications Organ Toxicity (Single Exposure) 3 (Respiratory

system)

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)

Storage Class 11 (Combustible Solids)

Experimental Protocols: Disposal Procedures

The following step-by-step protocol is a recommendation for the proper disposal of BMS-
191095 in a laboratory setting. This procedure should be adapted to comply with the specific
regulations of your institution and local authorities.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene),
and safety glasses or goggles.

« If handling the powder outside of a certified chemical fume hood, a respirator may be
necessary to avoid inhalation.

2. Waste Identification and Segregation:
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All disposable materials that have come into contact with BMS-191095, such as pipette tips,
contaminated gloves, and empty vials, should be considered hazardous waste.

Segregate this waste from general laboratory trash.
. Waste Collection:

Solid Waste: Collect all solid waste contaminated with BMS-191095 in a designated, leak-
proof, and clearly labeled hazardous waste container. The container should be compatible
with the chemical properties of the compound.

Liquid Waste: For solutions of BMS-191095 (e.g., in DMSO), collect the waste in a
designated, sealed, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

. Waste Labeling:
Clearly label the hazardous waste container with the following information:
o "Hazardous Waste"
o The full chemical name: BMS-191095 hydrochloride
o The solvent used (if applicable, e.g., DMSO)
o The approximate concentration and quantity of the waste

o The date of accumulation

[¢]

The hazard classifications: "Irritant," "Combustible Solid"
. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and secure waste accumulation area.

Ensure the storage area is away from sources of ignition and incompatible materials.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

6. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Never dispose of BMS-191095 down the drain or in the regular trash.

Logical Workflow for Chemical Handling and
Disposal

The following diagram illustrates the decision-making process and workflow for the safe
handling and disposal of a research chemical like BMS-191095.
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¢ To cite this document: BenchChem. [Proper Disposal of BMS-191095: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139385#bms-191095-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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